trans-4-tert-Butylcyclohexanecarboxylic acid
trans-4-tert-Butylcyclohexanecarboxylic acid
delta pKa between the two stereoisomers of 4-tert-butylcyclohexanecarboxylic acid has been studied using 1H and 13C NMR. Preparation of cis- and trans-4-tert- butylcyclohexanecarboxylic acid has been reported.
Trans-4-tert-butylcyclohexanecarboxylic acid is a monocarboxylic acid that is cyclohexanecarboxylic acid substituted by a tert-butyl group at position 4 (the trans-stereoisomer). It has a role as a metabolite. It derives from a hydride of a cyclohexane.
Trans-4-tert-butylcyclohexanecarboxylic acid is a monocarboxylic acid that is cyclohexanecarboxylic acid substituted by a tert-butyl group at position 4 (the trans-stereoisomer). It has a role as a metabolite. It derives from a hydride of a cyclohexane.
Brand Name:
Vulcanchem
CAS No.:
5451-55-8
VCID:
VC21110755
InChI:
InChI=1S/C11H20O2/c1-11(2,3)9-6-4-8(5-7-9)10(12)13/h8-9H,4-7H2,1-3H3,(H,12,13)
SMILES:
CC(C)(C)C1CCC(CC1)C(=O)O
Molecular Formula:
C11H20O2
Molecular Weight:
184.27 g/mol
trans-4-tert-Butylcyclohexanecarboxylic acid
CAS No.: 5451-55-8
Cat. No.: VC21110755
Molecular Formula: C11H20O2
Molecular Weight: 184.27 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | delta pKa between the two stereoisomers of 4-tert-butylcyclohexanecarboxylic acid has been studied using 1H and 13C NMR. Preparation of cis- and trans-4-tert- butylcyclohexanecarboxylic acid has been reported. Trans-4-tert-butylcyclohexanecarboxylic acid is a monocarboxylic acid that is cyclohexanecarboxylic acid substituted by a tert-butyl group at position 4 (the trans-stereoisomer). It has a role as a metabolite. It derives from a hydride of a cyclohexane. |
|---|---|
| CAS No. | 5451-55-8 |
| Molecular Formula | C11H20O2 |
| Molecular Weight | 184.27 g/mol |
| IUPAC Name | 4-tert-butylcyclohexane-1-carboxylic acid |
| Standard InChI | InChI=1S/C11H20O2/c1-11(2,3)9-6-4-8(5-7-9)10(12)13/h8-9H,4-7H2,1-3H3,(H,12,13) |
| Standard InChI Key | QVQKEGYITJBHRQ-UHFFFAOYSA-N |
| SMILES | CC(C)(C)C1CCC(CC1)C(=O)O |
| Canonical SMILES | CC(C)(C)C1CCC(CC1)C(=O)O |
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